Cas no 27813-02-1 (2-Hydroxypropyl methacrylate)

• Product Name: 2-Hydroxypropyl methacrylate
• CAS No: 27813-02-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD00081136
• CID: 53219
• PubChem ID: 24856280
• Update Time: 2025-10-24

2-Hydroxypropyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxypropyl methacrylate
• HPMA
• methacrylic acid hydroxypropyl ester
• Hydroxyethyl Methacrylate
• PROPYLENE GLYCOL MONOMETHACRYLATE
• .beta.-Hydroxypropylmethacrylate
• 1,2-propanediol,2-methyl,monomethacrylate
• 1,2-propanediol,monomethacrylate
• 2-hydroxypropylmethacrylate,mixtureofisomers
• 2-methyl-2-propenoicaci2-hydroxymethylethylester
• 2-Propenoicacid,2-methyl-,monoesterwith1,2-propanediol
• methacrylicacid,esterwith1,2-propanediol
• 2-Propenoic acid, 2-methyl-, 2-hydroxypropyl ester
• Hydroxypropyl methacrylate
• Hydroxypropyl Methacrylate (mixture of 2-Hydroxypropyl and 2-Hydroxy-1-methylethyl Methacrylate)(stabilized with MEHQ)
• 2-Hydroxypropyl meth
• 2-HYDROXYPROYL METHACRYLATE
• Hydroxy propyl ethacrylate
• Hydroxypropyl Methacrylate (stabilized with MEHQ)
• Hydroxypropyl Methacrylate HPMA
• Methacrylsurehydroxypropylester
• rocryl410
• Methacrylic Acid Hydroxypropyl Ester (mixture of 2-Hydroxypropyl and 2-Hydroxy-1-methylethyl Methacrylate) (stabilized with MEHQ)
• Propylene Glycol Monomethacrylate (mixture of 2-Hydroxypropyl and 2-Hydroxy-1-methylethyl Methacrylate) (stabilized with MEHQ)
• 2-Hydroxypropylmethacrylate
• beta-Hydroxypropyl methacrylate
• Acryester HP
• 2-Hydroxypropyl 2-methylacrylate
• Poly(2-hydroxypropyl methacrylate)
• 2-Hydroxypropyl 2-methyl-2-propenoate
• 2-HPMA
• 2HPMA
• METHACRYLIC ACID, 2-HYDROXYPROPYL ESTER
• methacrylic acid 2-hydroxypropyl ester
• 2-hydroxy-n-propyl methacrylate
• 2-hydr
• Hydroxypropyl Methacrylate (mixture of 2-Hydroxypropyl and 2-Hydroxy-1-methylethyl Methacrylate) (stabilized with MEHQ)
• methacrylic acid, monoester with propane-1,2-diol
• HYDROXYPROPYL METHACRYLATE, MIXTURE OF I SOMERS, STAB.
• HYDROXYPROPYL METHACRYLATE, 97%, MIXTURE OF ISOMERS
• METHACRYLIC ACID HYDROXYPROPYL ESTER (MIXTURE OF 2-HYDROXY-N-PROPYL AND 2-HYDROXY-1-METHYLETHYL METHACRYLATE)(STABILIZED WITH MEHQ) 95+%
• Hydroxypropyl methacrylate,97.5%
• 2-HYDROXYPROPYL METHACRYLATE,2HPMA

• MDL： MFCD00081136
• Inchi： 1S/C7H12O3/c1-5(2)7(9)10-4-6(3)8/h6,8H,1,4H2,2-3H3
• InChI Key： VHSHLMUCYSAUQU-UHFFFAOYSA-N
• SMILES： C(=O)(C(=C)C)OCC(O)C
• BRN： 1752228

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.066 g/mL at 25 °C(lit.)
• Melting Point: -58°C
• Boiling Point: 57 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.447(lit.)
• PH: 6 (50g/l, H2O, 20℃)
• Solubility: 107g/l
• Water Partition Coefficient: Soluble in water.
• PSA: 46.53000
• LogP: 0.48650
• Solubility: Soluble in general organic solvents, soluble in water.
• Vapor Pressure: 0.05 mmHg ( 20 °C)

2-Hydroxypropyl methacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H317,H319,H335,H340,H350
• Warning Statement： P201,P261,P280,P305+P351+P338,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 45-46-36/37/38-43
• Safety Instruction： S26-S36/37
• RTECS：UD3442500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Hydroxypropyl methacrylate

Introduction to 2-Hydroxypropyl Methacrylate (CAS No. 27813-02-1)

2-Hydroxypropyl methacrylate, with the chemical formula C₆H₁₀O₃ and CAS number 27813-02-1, is a versatile monomer widely used in the field of polymer chemistry and material science. This compound is an ester of methacrylic acid and is characterized by the presence of a hydroxypropyl side chain, which imparts unique properties such as hydrophilicity and reactivity. The hydroxyl group in the molecule facilitates hydrogen bonding, making it an excellent candidate for applications in biomedical materials, adhesives, and coatings.

The industrial and academic significance of 2-hydroxypropyl methacrylate has been increasingly recognized due to its role in the development of advanced materials. Recent studies have highlighted its potential in creating cross-linked polymers with enhanced mechanical and thermal properties. These polymers are finding applications in various sectors, including dental composites, wound dressings, and drug delivery systems.

In the realm of biomedical applications, 2-hydroxypropyl methacrylate has been extensively studied for its ability to form hydrogels. Hydrogels are three-dimensional networks of polymers that can absorb significant amounts of water while maintaining their structure. This property makes them ideal for biomedical applications such as tissue engineering scaffolds, contact lenses, and controlled-release drug formulations. The incorporation of the hydroxypropyl group enhances the biocompatibility of these hydrogels, making them suitable for use in human tissues.

One of the most notable advancements in the application of 2-hydroxypropyl methacrylate is its use in dental materials. Dental composites based on this monomer have shown superior properties compared to traditional materials. These composites exhibit better adhesion to tooth enamel, improved resistance to fracture, and enhanced aesthetic properties. Additionally, the hydrophilic nature of 2-hydroxypropyl methacrylate aids in moisture management within dental restorations, reducing the risk of microbial colonization and subsequent decay.

The polymerization process of 2-hydroxypropyl methacrylate is another area of active research. Researchers have been exploring various initiators and catalysts to optimize the polymerization kinetics and control the molecular weight of the resulting polymers. For instance, studies have demonstrated that using azobisisobutyronitrile (AIBN) as an initiator can produce polymers with narrow molecular weight distributions, which is crucial for achieving consistent material properties.

In addition to its use in dental materials, 2-hydroxypropyl methacrylate has found applications in the production of adhesives and coatings. The ability of this monomer to form strong covalent bonds with other polymers makes it an excellent candidate for high-performance adhesives used in automotive and aerospace industries. Furthermore, coatings based on 2-hydroxypropyl methacrylate exhibit excellent durability and resistance to environmental degradation, making them suitable for protective coatings on metals and plastics.

The environmental impact of using 2-hydroxypropyl methacrylate has also been a subject of interest. Researchers are exploring methods to minimize waste generation during polymerization processes and develop more sustainable synthetic routes. For example, green chemistry principles have been applied to design catalytic systems that reduce energy consumption and improve yield while minimizing hazardous byproducts.

The role of 2-hydroxypropyl methacrylate in drug delivery systems is another emerging area of research. By incorporating this monomer into polymeric matrices, researchers can create controlled-release formulations that deliver therapeutic agents over extended periods. The hydrophilic nature of the monomer allows for precise control over drug release rates, making it possible to tailor formulations for specific medical applications.

In conclusion, 2-hydroxypropyl methacrylate (CAS No. 27813-02-1) is a multifunctional monomer with a wide range of applications in polymer chemistry and material science. Its unique properties make it an invaluable component in developing advanced materials for biomedical devices, dental composites, adhesives, coatings, and drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, ensuring its continued relevance in both industrial and academic settings.